Ac-His-Ser-Pro-Asn-Cys-NH2

• CAS RN: 915398-40-2
• Molecular Formula: C23H35N9O8S
• Molecular Weight: 597.6445
• IUPAC Name: (2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-acetamido-3-(1H-imidazol-5-yl)propanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carbonyl]amino]-N-[(2R)-1-amino-1-oxo-3-sulfanylpropan-2-yl]butanediamide
• InChI: InChI=1S/C23H35N9O8S/c1-11(34)28-13(5-12-7-26-10-27-12)20(37)30-15(8-33)23(40)32-4-2-3-17(32)22(39)29-14(6-18(24)35)21(38)31-16(9-41)19(25)36/h7,10,13-17,33,41H,2-6,8-9H2,1H3,(H2,24,35)(H2,25,36)(H,26,27)(H,28,34)(H,29,39)(H,30,37)(H,31,38)/t13-,14-,15-,16-,17-/m0/s1
• InChI Key: RNKKMXKSYPRKDZ-WOYTXXSLSA-N
• SMILES: CC(=O)NC(CC1=CN=CN1)C(=O)NC(CO)C(=O)N2CCCC2C(=O)NC(CC(=O)N)C(=O)NC(CS)C(=O)N
• Appearance: white solid powder
• solubility: Soluble in DMSO, not in water
• synonyms: ATN163; ATN 163; ATN-163; AcHSPNCNH2; LCysteinamide NacetylLhistidylLserylLprolylLasparaginyl.

Description

ATN-163 is a five amino acid peptide. ATN-163 is a scramble peptide of ATN-161. ATN-161 (Ac-PHSCN-NH2), a five-amino acid peptide with documented anti-angiogenic activity.

Scientific Research Applications

Conformational Studies

• Chain Reversals in Model Peptides : Ac-Cys-Pro-X-Cys-NHMe (X = Asn, Gly, Ser, Phe, Val, Aib) peptides were synthesized and studied for their molecular structures. Two of these peptides, with X=Ser and Val, adopted a type I β-turn conformation centered at Pro-X. This research provides insights into peptide conformational properties and their implications in protein folding and structure (Falcomer et al., 1987).

Protein Glycosylation

• Differences in Peptide Substrate Behavior : Asn-Xaa-Thr-containing peptides were synthesized and examined for their role in N-glycosylation. This study highlights the importance of specific amino acid sequences in biological processes like protein glycosylation and their influence on peptide conformations (Imperiali & Shannon, 1991).

Metal Binding Properties

• Metallothionein-Related Peptides : Two synthesized peptides with coordination sites Cys2His2 were studied for their metal binding properties. These peptides, including Ac-Gly-Asp-His-Gly-Cys-Ser-Gly-Ala-Ser-Ser-Cys-Thr-His-Ala-Ser-NH2, show the ability to form complexes with metals, demonstrating the significance of specific amino acid sequences in metal binding and potential biomedical applications (Romero-Isart et al., 1998).

Peptide-Induced Cellular Responses

• Fibronectin Sequence Specificity : The Pro-His-Ser-Arg-Asn (PHSRN) sequence in fibronectin affects cell migration, indicating the critical role of specific peptide sequences in cellular responses, such as wound healing. The study underscores the importance of each amino acid in the sequence for biological activity (Hattori et al., 2009).

Disulfide Oxidoreductase Activity

• Conformations of Cyclic Peptides : A study on cyclic Ac-Cys-Pro-Xaa-Cys-NHMe peptides, where X=Asn, among others, was conducted to understand the role of the CPXC sequence in protein folding and as a motif for active sites of disulfide oxidoreductases. This research is pivotal in understanding the intrinsic stability and electrochemical properties of these enzymes (Park, Kim, & Kang, 2003).